Cas no 136817-00-0 (1-Piperazinecarboxylic acid, 4-(2-nitrophenyl)-, 2-methylpropyl ester)
136817-00-0 structure
Product Name:1-Piperazinecarboxylic acid, 4-(2-nitrophenyl)-, 2-methylpropyl ester
CAS No:136817-00-0
MF:C15H21N3O4
MW:307.344943761826
CID:1241425
Update Time:2024-08-04
1-Piperazinecarboxylic acid, 4-(2-nitrophenyl)-, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-Piperazinecarboxylic acid, 4-(2-nitrophenyl)-, 2-methylpropyl ester
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- Inchi: 1S/C15H21N3O4/c1-12(2)11-22-15(19)17-9-7-16(8-10-17)13-5-3-4-6-14(13)18(20)21/h3-6,12H,7-11H2,1-2H3
- InChI Key: YZLPTEXLEHOSCR-UHFFFAOYSA-N
- SMILES: N1(C(OCC(C)C)=O)CCN(C2=CC=CC=C2[N+]([O-])=O)CC1
Computed Properties
- Exact Mass: 307.15333
Experimental Properties
- Density: 1.219±0.06 g/cm3(Predicted)
- Boiling Point: 443.6±40.0 °C(Predicted)
- PSA: 75.92
- pka: 1.26±0.10(Predicted)
1-Piperazinecarboxylic acid, 4-(2-nitrophenyl)-, 2-methylpropyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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